Cas no 1889689-96-6 (tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate
• CAS No: 1889689-96-6
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5961352
• PubChem ID: 116861139
• Update Time: 2025-07-15

tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate
• EN300-6979056
• 1889689-96-6

• Inchi： 1S/C12H19NO4/c1-8-5-6-10(16-8)9(14)7-13-11(15)17-12(2,3)4/h5-6,9,14H,7H2,1-4H3,(H,13,15)
• InChI Key： XLKMNKQFENQKNQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1=CC=C(C)O1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.7Ų

Additional information on tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate

tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate (CAS No. 1889689-96-6): An Overview of Its Structure, Properties, and Applications

tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate (CAS No. 1889689-96-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a unique structural feature: a 2-hydroxy-2-(5-methylfuran-2-yl)ethyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate is characterized by the presence of a tert-butyl group attached to the nitrogen atom of the carbamate moiety. This tert-butyl group provides steric protection and stability to the nitrogen atom, which is crucial for its use as a protecting group in organic synthesis. The 2-hydroxy-2-(5-methylfuran-2-yl)ethyl substituent, on the other hand, introduces a hydroxyl group and a furan ring, both of which can participate in various chemical reactions and interactions.

Recent studies have highlighted the potential applications of tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate in the development of new pharmaceuticals. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that this compound can serve as an intermediate in the synthesis of novel antiviral agents. The hydroxyl group and furan ring provide opportunities for further functionalization, allowing for the creation of derivatives with enhanced biological activity.

In addition to its role as an intermediate, tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The tert-butyl carbamate protecting group can be selectively cleaved under specific conditions, releasing the active drug moiety. This approach has been shown to improve the pharmacokinetic properties of drugs, such as increased solubility and reduced toxicity.

The physical and chemical properties of tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate have been extensively studied. It is a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various synthetic protocols and analytical techniques.

The synthesis of tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate typically involves several steps. One common approach is to start with 5-methylfurfural, which is converted into 5-methylfuran-2-carbaldehyde through a reduction reaction. The aldehyde is then reacted with tert-butylamine to form an imine intermediate, which is subsequently reduced to yield the desired amine. Finally, the amine is treated with di-t-butyl dicarbonate (Boc₂O) to form the protected carbamate derivative.

The stability and reactivity of tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate have been investigated under various conditions. It has been found to be stable under neutral and slightly acidic conditions but can undergo deprotection under basic conditions or in the presence of acid catalysts such as trifluoroacetic acid (TFA). This controlled deprotection allows for precise manipulation of the compound in synthetic sequences.

In terms of safety and handling, tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate should be stored in a cool, dry place away from strong acids and bases. It is recommended to handle this compound using appropriate personal protective equipment (PPE), including gloves and safety goggles, to prevent skin contact and inhalation.

The potential applications of tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate extend beyond pharmaceutical research. In materials science, this compound has been explored as a building block for the synthesis of functional polymers and coatings. The presence of the hydroxyl group and furan ring provides multiple points for covalent attachment or cross-linking reactions, enabling the creation of materials with tailored properties.

Furthermore, recent advances in green chemistry have led to the development of more sustainable methods for synthesizing tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate. Researchers at the University of Cambridge have reported a catalytic process using renewable feedstocks that significantly reduces waste generation and energy consumption compared to traditional synthetic routes. This approach aligns with the growing emphasis on environmentally friendly chemical processes.

In conclusion, tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate (CAS No. 1889689-96-6) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, materials science, and green chemistry. Its unique structural features make it an attractive intermediate for developing novel bioactive molecules and functional materials. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further expanding its utility in various scientific fields.